Cas no 5428-46-6 (2-amino-4-chloro-3,5-dimethylphenol)

• Product Name: 2-amino-4-chloro-3,5-dimethylphenol
• CAS No: 5428-46-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 384643
• PubChem ID: 224484
• Update Time: 2025-05-28

2-amino-4-chloro-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-amino-4-chloro-3,5-dimethyl-
• 2-amino-4-chloro-3,5-dimethylphenol
• 2-AMINO-4-CHLORO-3,5-DIMETHYL-PHENOL
• A918116
• AKOS000108844
• NSC-12968
• VS-01174
• CHEMBL1620826
• NSC12968
• 5428-46-6
• BB 0245396
• CS-0317646
• SCHEMBL9493725
• DTXSID40279516

• MDL： MFCD06666170
• Inchi： 1S/C8H10ClNO/c1-4-3-6(11)8(10)5(2)7(4)9/h3,11H,10H2,1-2H3
• InChI Key： NMAZQRPNNZAYIW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(=C1C)N)O

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 2-amino-4-chloro-3,5-dimethylphenol

Phenol, 2-Amino-4-Chloro-3,5-Dimethyl-

Phenol, 2-Amino-4-Chloro-3,5-Dimethyl is a chemical compound with the CAS number 5428-46-6. This compound is an aromatic heterocyclic compound with a phenolic group and several substituents attached to the benzene ring. The structure of this compound includes an amino group (-NH₂) at the 2-position, a chlorine atom at the 4-position, and two methyl groups (-CH₃) at the 3 and 5 positions of the benzene ring. This specific substitution pattern gives the compound its unique chemical properties and reactivity.

The synthesis of Phenol, 2-Amino-4-Chloro-3,5-Dimethyl involves several steps, including nucleophilic aromatic substitution and Friedel-Crafts alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. Researchers have explored the use of transition metal catalysts to improve reaction yields and reduce byproduct formation. These developments are particularly important for industrial applications where large-scale production is required.

One of the key applications of Phenol, 2-Amino-4-Chloro-3,5-Dimethyl is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics and anti-inflammatory agents. Its amino group and chlorine substituent make it highly reactive towards nucleophilic and electrophilic attacks, respectively. This reactivity is exploited in medicinal chemistry to design drugs with specific pharmacokinetic profiles.

In addition to its pharmaceutical applications, Phenol, 2-Amino-4-Chloro-3,5-Dimethyl has found use in agrochemicals. The compound is a precursor for herbicides and fungicides due to its ability to inhibit key enzymes involved in plant metabolism. Recent studies have focused on optimizing its stability under environmental conditions to enhance its efficacy as a crop protection agent.

The physical properties of Phenol, 2-Amino-4-Chloro-3,5-Dimethyl include a melting point of approximately 180°C and a boiling point around 190°C under vacuum. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its application in organic synthesis reactions where solubility plays a significant role.

From an environmental standpoint, Phenol, 2-Amino-4-Chloro-3,5-Dimethyl has been studied for its biodegradability and potential impact on aquatic ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways. However, further studies are needed to assess its long-term persistence in different environmental compartments.

In terms of safety considerations, Phenol, 2-Amino-4-Chloro-3,5-Dimethyl exhibits moderate toxicity when exposed to human skin or respiratory systems. Proper handling procedures include wearing protective gloves and eyewear to minimize occupational exposure risks. Storage should be in tightly sealed containers away from direct sunlight to prevent degradation.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Phenol, 2-Amino-4-Chloro-3,5-Dimethyl. Quantum mechanical calculations have revealed that the amino group significantly activates the benzene ring towards electrophilic substitution reactions by donating electron density through resonance effects. This understanding has facilitated the design of more efficient synthetic routes for this compound.

Looking ahead, there is growing interest in exploring green chemistry approaches for synthesizing Phenol, 2-Amino-4-Chloro-3,5-Dimethyl using renewable feedstocks and biocatalysts. Such methods align with global efforts to reduce reliance on fossil fuels and minimize environmental footprints in chemical manufacturing processes.